ethyl 4-({[5-(anilinocarbonyl)-2-methylphenyl]sulfonyl}amino)benzoate

• IUPAC Name: ethyl 4-[[2-methyl-5-(phenylcarbamoyl)phenyl]sulfonylamino]benzoate
• InChI: InChI=1S/C23H22N2O5S/c1-3-30-23(27)17-11-13-20(14-12-17)25-31(28,29)21-15-18(10-9-16(21)2)22(26)24-19-7-5-4-6-8-19/h4-15,25H,3H2,1-2H3,(H,24,26)
• InChI Key: HCKPSDCYHNWORU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NS(=O)(=O)C2=C(C=CC(=C2)C(=O)NC3=CC=CC=C3)C
• Molecular Formula: C23H22N2O5S
• Molecular Weight: 438.5 g/mol

Description

Ethyl 4-({[5-(anilinocarbonyl)-2-methylphenyl]sulfonyl}amino)benzoate, also known as EABS, is a chemical compound that has been gaining attention in the scientific community due to its potential applications in various fields. EABS is a sulfonamide-based compound that has been synthesized and studied for its potential use as a therapeutic agent, as well as its role in biochemical and physiological processes.

Mechanism of Action

The mechanism of action of ethyl 4-({[5-(anilinocarbonyl)-2-methylphenyl]sulfonyl}amino)benzoate is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways in cells. ethyl 4-({[5-(anilinocarbonyl)-2-methylphenyl]sulfonyl}amino)benzoate has been shown to inhibit the activity of carbonic anhydrase, which is involved in the regulation of acid-base balance in the body. It has also been shown to inhibit the activity of certain kinases, which are involved in cell signaling and proliferation.
Biochemical and Physiological Effects:
ethyl 4-({[5-(anilinocarbonyl)-2-methylphenyl]sulfonyl}amino)benzoate has been shown to have a number of biochemical and physiological effects, including anti-inflammatory and analgesic effects, as well as effects on enzyme activity and signaling pathways. In animal studies, ethyl 4-({[5-(anilinocarbonyl)-2-methylphenyl]sulfonyl}amino)benzoate has been shown to reduce inflammation and pain in models of arthritis and cancer. It has also been shown to inhibit the growth of cancer cells in vitro.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 4-({[5-(anilinocarbonyl)-2-methylphenyl]sulfonyl}amino)benzoate in lab experiments is its relatively simple synthesis method and availability. ethyl 4-({[5-(anilinocarbonyl)-2-methylphenyl]sulfonyl}amino)benzoate is also relatively stable and can be stored for extended periods of time. However, one limitation of using ethyl 4-({[5-(anilinocarbonyl)-2-methylphenyl]sulfonyl}amino)benzoate is its potential toxicity and the need for careful handling and disposal.

Future Directions

There are several potential future directions for research on ethyl 4-({[5-(anilinocarbonyl)-2-methylphenyl]sulfonyl}amino)benzoate. One area of interest is the development of ethyl 4-({[5-(anilinocarbonyl)-2-methylphenyl]sulfonyl}amino)benzoate-based materials with unique properties, such as optical or electronic properties. Another area of interest is the development of ethyl 4-({[5-(anilinocarbonyl)-2-methylphenyl]sulfonyl}amino)benzoate-based therapeutics for the treatment of inflammatory and neoplastic diseases. Finally, further studies are needed to fully understand the mechanism of action of ethyl 4-({[5-(anilinocarbonyl)-2-methylphenyl]sulfonyl}amino)benzoate and its potential applications in various fields.

Synthesis Methods

The synthesis of ethyl 4-({[5-(anilinocarbonyl)-2-methylphenyl]sulfonyl}amino)benzoate involves several steps, including the reaction of 5-(anilinocarbonyl)-2-methylbenzenesulfonyl chloride with ethyl 4-aminobenzoate in the presence of a base such as triethylamine. The resulting product is then purified and characterized using various analytical techniques, including NMR spectroscopy and mass spectrometry.

Scientific Research Applications

Ethyl 4-({[5-(anilinocarbonyl)-2-methylphenyl]sulfonyl}amino)benzoate has been studied for its potential applications in various fields, including medicine, biochemistry, and materials science. In medicine, ethyl 4-({[5-(anilinocarbonyl)-2-methylphenyl]sulfonyl}amino)benzoate has been shown to have anti-inflammatory and analgesic effects, and it has been investigated as a potential treatment for conditions such as arthritis and cancer. In biochemistry, ethyl 4-({[5-(anilinocarbonyl)-2-methylphenyl]sulfonyl}amino)benzoate has been used as a tool to study the function of sulfonamides in biological systems, and it has been shown to inhibit the activity of certain enzymes. In materials science, ethyl 4-({[5-(anilinocarbonyl)-2-methylphenyl]sulfonyl}amino)benzoate has been used as a building block for the synthesis of novel materials with unique properties.